Cas no 90839-82-0 (6-Pyrrolidin-1-ylnicotinonitrile)
90839-82-0 structure
Product Name:6-Pyrrolidin-1-ylnicotinonitrile
CAS No:90839-82-0
MF:C10H11N3
MW:173.214441537857
MDL:MFCD09863403
CID:798857
PubChem ID:10261571
Update Time:2025-04-19
6-Pyrrolidin-1-ylnicotinonitrile Chemical and Physical Properties
Names and Identifiers
-
- 6-(Pyrrolidin-1-yl)nicotinonitrile
- 3-Pyridinecarbonitrile,6-(1-pyrrolidinyl)-
- 6-(1-pyrrolidinyl)- 3-Pyridinecarbonitrile
- 6-PYRROLIDIN-1-YLNICOTINONITRILE
- 6-pyrrolidin-1-ylpyridine-3-carbonitrile
- 2-(pyrrolidin-1-yl)-5-cyanopyridine
- 6-pyrrolidin-1-yl-nicotinonitrile
- 6-pyrrolidinylpyridine-3-carbonitrile
- N-(5-Cyan-pyridyl-2)-pyrrolidin
- SB55306
- Z219095946
- 90839-82-0
- 6-(pyrrolidin-1-yl)pyridine-3-carbonitrile
- DTXSID90437442
- AKOS000198419
- FT-0728147
- SCHEMBL3048925
- EN300-30741
- TS-02380
- MFCD09863403
- DB-078825
- 6-(1-pyrrolidinyl)-3-Pyridinecarbonitrile
- G29648
- 6-Pyrrolidin-1-ylnicotinonitrile
-
- MDL： MFCD09863403
- Inchi： 1S/C10H11N3/c11-7-9-3-4-10(12-8-9)13-5-1-2-6-13/h3-4,8H,1-2,5-6H2
- InChI Key： WFAQYYDUKHLUBV-UHFFFAOYSA-N
- SMILES： N1(C2C=CC(C#N)=CN=2)CCCC1
Computed Properties
- Exact Mass: 173.09500
- Monoisotopic Mass: 173.095297364g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.5
- Topological Polar Surface Area: 39.9Ų
Experimental Properties
- PSA: 39.92000
- LogP: 1.61848
6-Pyrrolidin-1-ylnicotinonitrile Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-Pyrrolidin-1-ylnicotinonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM277676-5g |
6-(Pyrrolidin-1-yl)nicotinonitrile |
90839-82-0 | 95% | 5g |
$597 | 2021-08-18 | |
| TRC | P999155-50mg |
6-Pyrrolidin-1-ylnicotinonitrile |
90839-82-0 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P999155-100mg |
6-Pyrrolidin-1-ylnicotinonitrile |
90839-82-0 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | P999155-500mg |
6-Pyrrolidin-1-ylnicotinonitrile |
90839-82-0 | 500mg |
$ 185.00 | 2022-06-03 | ||
| Chemenu | CM277676-1g |
6-(Pyrrolidin-1-yl)nicotinonitrile |
90839-82-0 | 95% | 1g |
$236 | 2024-07-20 | |
| Chemenu | CM277676-5g |
6-(Pyrrolidin-1-yl)nicotinonitrile |
90839-82-0 | 95% | 5g |
$633 | 2024-07-20 | |
| Enamine | EN300-30741-0.1g |
6-(pyrrolidin-1-yl)pyridine-3-carbonitrile |
90839-82-0 | 93% | 0.1g |
$35.0 | 2023-09-05 | |
| Enamine | EN300-30741-0.25g |
6-(pyrrolidin-1-yl)pyridine-3-carbonitrile |
90839-82-0 | 93% | 0.25g |
$48.0 | 2023-09-05 | |
| Enamine | EN300-30741-0.5g |
6-(pyrrolidin-1-yl)pyridine-3-carbonitrile |
90839-82-0 | 93% | 0.5g |
$85.0 | 2023-09-05 | |
| Enamine | EN300-30741-1.0g |
6-(pyrrolidin-1-yl)pyridine-3-carbonitrile |
90839-82-0 | 93% | 1.0g |
$127.0 | 2023-02-14 |
6-Pyrrolidin-1-ylnicotinonitrile Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:90839-82-0)6-Pyrrolidin-1-ylnicotinonitrile
Order Number:A1227333
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 18:41
Price ($):192/575
Email:sales@amadischem.com
6-Pyrrolidin-1-ylnicotinonitrile Related Literature
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:90839-82-0)6-Pyrrolidin-1-ylnicotinonitrile
Purity:99%/99%
Quantity:1g/5g
Price ($):192/575